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Compound of Interest

Compound Name: Carboplatin-d4

Cat. No.: B15143148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Carboplatin-d4, a

deuterated analog of the widely used anticancer agent Carboplatin. This document details

available suppliers, their quality specifications, and typical analytical methodologies for quality

control, serving as a vital resource for researchers, scientists, and professionals in drug

development. Carboplatin-d4 is primarily utilized as an internal standard for the quantification

of Carboplatin in various biological matrices by mass spectrometry.

Prominent Suppliers of Carboplatin-d4
A number of reputable chemical suppliers offer Carboplatin-d4 for research and development

purposes. The following table summarizes some of the key suppliers and their contact

information.
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Supplier Website

LGC Standards lgcstandards.com

Simson Pharma Limited simsonpharma.com[1]

Cayman Chemical caymanchem.com[2]

Clearsynth clearsynth.com[3]

MedchemExpress medchemexpress.com[4]

Santa Cruz Biotechnology scbt.com[5][6]

Axios Research axiosresearch.com[7]

Pharmaffiliates pharmaffiliates.com[8]

Quality Specifications
The quality of Carboplatin-d4 is critical for its application as an internal standard. Suppliers

typically provide a Certificate of Analysis (CoA) detailing the purity and identity of the

compound. Key quality specifications from various suppliers are summarized below.

Supplier
Purity
Specification

Isotopic
Enrichment

Molecular
Formula

Molecular
Weight ( g/mol
)

LGC Standards >95% (HPLC)[9] Not Specified Not Specified Not Specified

Cayman

Chemical
Not Specified

≥99% deuterated

forms (d1-d4)[10]

C6H8D4N2O4Pt[

10]
375.3[10]

Santa Cruz

Biotechnology
98%[5][6] Not Specified

C6H8D4N2O4Pt[

5]
375.27[5]

Pharmaffiliates Not Specified Not Specified
C6H8D4N2O4Pt[

8]
375.27[8]

Experimental Protocols for Quality Control
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Ensuring the quality of Carboplatin-d4 involves a series of analytical tests. While specific

protocols are proprietary to each supplier, the general methodologies are outlined below.

1. Identity Confirmation:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR are used to

confirm the chemical structure of Carboplatin-d4. The absence of signals at specific

chemical shifts corresponding to the deuterated positions confirms successful labeling.

Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the

accurate mass of the molecule, confirming its elemental composition. The isotopic

distribution pattern will also confirm the presence and extent of deuterium labeling.

2. Purity Assessment:

High-Performance Liquid Chromatography (HPLC): HPLC with UV or MS detection is the

primary method for determining the chemical purity of Carboplatin-d4. A typical method

would involve a C18 column with a gradient elution of water and acetonitrile containing a

small amount of a modifying agent like formic acid.

Elemental Analysis: Combustion analysis can be used to determine the percentage of

carbon, hydrogen, and nitrogen, which should align with the theoretical values for the

molecular formula.

3. Isotopic Enrichment Determination:

Mass Spectrometry (MS): The isotopic enrichment is determined by analyzing the mass

spectrum of the compound. The relative intensities of the peaks corresponding to the

unlabeled (d0) and deuterated (d1-d4) species are used to calculate the percentage of the

d4-labeled compound.

Experimental Workflow for Quality Control
The following diagram illustrates a typical workflow for the quality control of a batch of

Carboplatin-d4.
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Caption: Quality control workflow for Carboplatin-d4.

Signaling Pathway (Illustrative)
While Carboplatin-d4 itself is not pharmacologically active in the same way as its non-

deuterated counterpart, it is essential to understand the mechanism of action of Carboplatin to

appreciate its use in research. Carboplatin exerts its cytotoxic effects by forming DNA adducts,

leading to the inhibition of DNA replication and transcription, ultimately inducing apoptosis.
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Caption: Simplified signaling pathway of Carboplatin's action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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